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Compound of Interest

Compound Name: Catalpol

Cat. No.: B1668604

This document provides essential safety, handling, and disposal procedures for Catalpol,
intended for researchers, scientists, and drug development professionals. Following these
guidelines is critical for ensuring laboratory safety and environmental compliance.

Pre-Disposal Safety and Handling

Before handling Catalpol, it is crucial to be aware of its hazards and to take appropriate safety
precautions. The substance is classified as causing skin irritation, serious eye irritation, and
potential respiratory irritation.[1][2]

Personal Protective Equipment (PPE): Always wear the following PPE when handling Catalpol:

Eye/Face Protection: Use safety goggles with side protection.[3]

Hand Protection: Wear suitable chemical-resistant gloves tested according to standards like
EN 374.[3]

Respiratory Protection: If dust formation is likely, use a particulate filter device (e.g., P1 filter).

[3]

Body Protection: Wear a lab coat.
Handling and Storage:
e Handle in a well-ventilated area to avoid the formation and inhalation of dust.[4]

e Avoid contact with skin and eyes.[4]
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» Store the compound in a tightly sealed container in a dry, cool place, typically at -20°C.[1][2]

Catalpol Properties

The following table summarizes the key physical and chemical properties of Catalpol.

Property Value

CAS Number 2415-24-9[1][3]
EC Number 219-324-0[1][3]
Molecular Formula C15H22010[5]
Molecular Weight 362.3 g/mol [5]
Appearance Powder
Melting/Boiling Point Undetermined[1]

DMSO: 30 mg/mL[5] to 72 mg/mL[6]DMF: 30
mg/mL[5]PBS (pH 7.2): 10 mg/mL[5]Water:

Solubility _
Soluble, but unstable at high temperatures
(degrades rapidly at 100°C).[7]
Stable under recommended storage conditions.
Stability Avoid strong oxidizers.[3] Less stable in acidic

environments compared to alkaline ones.[7]

Step-by-Step Disposal Protocol

Disposal of Catalpol and its containers must be performed in accordance with official
regulations.[1] Improper disposal, such as discarding with household garbage or pouring down
the sewage system, is prohibited.[1]

Experimental Protocol: Waste Segregation and Disposal

« ldentify Waste Type: Determine if the waste is pure (solid) Catalpol, a solution, or
contaminated labware (e.g., pipette tips, vials).

o Prepare Waste Container:
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o Select a container made of a compatible material that can be tightly sealed.[8]

o Affix a hazardous waste label to the container.

e Segregate and Collect Waste:

o Solid Catalpol Waste: Carefully transfer surplus or expired solid Catalpol into the
prepared, labeled hazardous waste container.

o Catalpol Solutions:
= Do not dispose of solutions down the sink.[3]

» Segregate waste streams. For example, collect halogenated and non-halogenated
solvent waste in separate, appropriately labeled containers.[9] Aqueous solutions
should be collected in a designated agqueous waste container.

o Contaminated Materials: Items such as gloves, weighing paper, and pipette tips that are
contaminated with Catalpol should be collected in a dedicated, sealed container or bag
for solid chemical waste. Chemically contaminated broken glass or sharps must be placed
in a labeled, puncture-proof container.[9]

e Store Waste Securely:
o Keep waste containers tightly closed at all times, except when adding waste.[8]

o Store the waste containers in a designated, secure area away from incompatible
materials.

o Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) or a certified chemical
waste disposal service to arrange for pickup.

o Follow all institutional procedures for waste manifest and pickup requests.

e Disposal of Empty Containers:
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o Thoroughly empty the original product container.[9]

o Rinse the empty container with a suitable solvent (e.g., water or an appropriate organic
solvent). Collect the rinsate as hazardous waste.[9]

o After rinsing, deface or remove the original label.[9]

o Dispose of the cleaned container according to your institution's guidelines for glass or
plastic recycling/disposal.[8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Catalpol waste.
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Diagram 1: Catalpol Disposal Workflow

Click to download full resolution via product page

Caption: Workflow for the safe segregation and disposal of Catalpol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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